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Compound of Interest

Compound Name: (S,R,S)-AHPC-C4-COOH

Cat. No.: B611674 Get Quote

Essential Safety and Handling Guide for (S,R,S)-
AHPC-C4-COOH
Disclaimer: No specific Safety Data Sheet (SDS) for (S,R,S)-AHPC-C4-COOH was publicly

available at the time of this writing. The following guidance is based on the safety information

for closely related compounds, such as (S,R,S)-AHPC (monohydrochloride). Researchers

should always consult the supplier-provided SDS for the most accurate and up-to-date

information and perform a thorough risk assessment before handling this compound.

(S,R,S)-AHPC-C4-COOH is a synthetic E3 ligase ligand-linker conjugate used in the

development of Proteolysis Targeting Chimeras (PROTACs). Due to its potent biological activity

and potential hazards, stringent adherence to safety protocols is essential. This guide provides

immediate safety, handling, and disposal information for laboratory personnel.

Personal Protective Equipment (PPE)
Based on the hazard profile of similar AHPC compounds, which are classified as harmful if

swallowed, and causing skin, eye, and respiratory irritation, the following personal protective

equipment is mandatory:
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PPE Category Recommended Equipment

Eye Protection Chemical safety goggles with side-shields

Hand Protection Chemically resistant gloves (e.g., nitrile)

Skin and Body
Laboratory coat, long pants, and closed-toe

shoes

Respiratory

Use in a well-ventilated area or chemical fume

hood. A NIOSH-approved respirator may be

required for handling large quantities or if

engineering controls are insufficient.

Operational Plan
1. Engineering Controls:

Always handle (S,R,S)-AHPC-C4-COOH in a certified chemical fume hood to minimize

inhalation exposure.

Ensure a safety shower and eyewash station are readily accessible in the immediate work

area.

2. Handling Procedures:

Avoid direct contact with the skin, eyes, and clothing.

Prevent the formation of dust and aerosols.

Do not eat, drink, or smoke in the laboratory.

Wash hands thoroughly after handling the compound.

3. Storage:

Store in a tightly sealed, properly labeled container.

Keep in a cool, dry, and well-ventilated area, away from incompatible materials.
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Follow supplier recommendations for specific storage temperatures.

Disposal Plan
The disposal of (S,R,S)-AHPC-C4-COOH and its contaminated waste must be managed as

hazardous chemical waste.

1. Waste Segregation:

Segregate waste containing (S,R,S)-AHPC-C4-COOH from other waste streams.

Use a designated, leak-proof, and clearly labeled hazardous waste container. The label

should include "Hazardous Waste" and the full chemical name.

2. Contaminated Materials:

All disposable items that have come into contact with the compound, such as gloves, pipette

tips, and paper towels, must be disposed of as hazardous waste.

3. Institutional Procedures:

Follow your institution's specific guidelines for chemical waste disposal.

Contact your Environmental Health and Safety (EHS) department for waste pickup and

disposal procedures.

Experimental Workflow and Safety Precautions
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Caption: Workflow for handling (S,R,S)-AHPC-C4-COOH.
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Spill Response Protocol
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Caption: Logical steps for responding to a chemical spill.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b611674?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b611674?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

